Cas no 1835705-72-0 (Pomalidomide-PEG2-Butyl Iodide)

• Product Name: Pomalidomide-PEG2-Butyl Iodide
• CAS No: 1835705-72-0
• MF: C₃₁H₄₄IN₃O₁₁
• MW: 761.599041938782
• CID: 4786833
• PubChem ID: 129072827
• Update Time: 2025-11-06

Pomalidomide-PEG2-Butyl Iodide Chemical and Physical Properties

Names and Identifiers

• Pomalidomide-PEG2-Butyl Iodide
• Pomalidomide-PEG6-Butyl Iodide
• Crosslinker–E3 Ligase ligand conjugate
• Partial PROTAC
• Pomalidomide-2-2-6-I, N-(2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)-2-(2-((6-iodohexyl)oxy)ethoxy)acetamide
• Template for synthesis of targeted protein degrader
• DA-76999
• CS-0120073
• MS-31359
• 1835705-74-2
• E85783
• Pomalidomide-2-2-6-I
• SCHEMBL18788342
• N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]-2-[2-[2-[2-[2-[2-(6-iodohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetamide
• AKOS040743785
• Pomalidomide-NH-CO-PEG2-butyl iodide
• Pomalidomide-PEG6-butyliodide
• N-(2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)-2-(2-((6-iodohexyl)oxy)ethoxy)acetamide
• N-[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-4-yl]-2-[2-[2-[2-[2-[2-(6-iodohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetamide
• HY-136156
• 1835705-72-0

• Inchi： 1S/C31H44IN3O11/c32-10-3-1-2-4-11-41-12-13-42-14-15-43-16-17-44-18-19-45-20-21-46-22-27(37)33-24-7-5-6-23-28(24)31(40)35(30(23)39)25-8-9-26(36)34-29(25)38/h5-7,25H,1-4,8-22H2,(H,33,37)(H,34,36,38)
• InChI Key： NPWUUZRWHPEICJ-UHFFFAOYSA-N
• SMILES： ICCCCCCOCCOCCOCCOCCOCCOCC(NC1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O)=O

Computed Properties

• Exact Mass: 761.20206 g/mol
• Monoisotopic Mass: 761.20206 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 25
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 168
• Molecular Weight: 761.6

Pomalidomide-PEG2-Butyl Iodide Security Information

• Storage Condition：2-8°C

Additional information on Pomalidomide-PEG2-Butyl Iodide

Comprehensive Overview of Pomalidomide-PEG2-Butyl Iodide (CAS No. 1835705-72-0): Properties, Applications, and Research Insights

The compound Pomalidomide-PEG2-Butyl Iodide (CAS No. 1835705-72-0) represents a sophisticated derivative in the field of pharmaceutical chemistry, combining the immunomodulatory properties of pomalidomide with the versatile linker PEG2 and a reactive butyl iodide moiety. This hybrid molecule has garnered significant attention due to its potential in targeted drug delivery systems and bioconjugation strategies. Researchers and industry professionals frequently search for terms like "Pomalidomide-PEG2-Butyl Iodide synthesis", "CAS 1835705-72-0 applications", and "PEGylated pomalidomide derivatives", reflecting its relevance in modern drug development.

One of the most compelling aspects of Pomalidomide-PEG2-Butyl Iodide is its structural design. The inclusion of a PEG2 spacer enhances solubility and reduces immunogenicity, while the butyl iodide group facilitates covalent bonding with biomolecules such as antibodies or peptides. This makes it invaluable for creating antibody-drug conjugates (ADCs) or targeted therapies, a hot topic in oncology research. Searches for "ADC linker chemistry" and "Pomalidomide conjugates for cancer" highlight the growing interest in such applications.

From a synthetic perspective, CAS 1835705-72-0 is often explored in the context of click chemistry and bioconjugation techniques. Its iodine atom allows for efficient cross-coupling reactions, enabling researchers to attach it to other functional groups with high specificity. Recent publications have focused on optimizing reaction conditions to improve yields, addressing common queries like "how to purify Pomalidomide-PEG2-Butyl Iodide" or "stability of PEG2-linked compounds". These discussions align with the broader trend toward precision medicine and personalized therapeutics.

Beyond its chemical properties, Pomalidomide-PEG2-Butyl Iodide is also studied for its pharmacokinetic advantages. The PEGylation process extends half-life in vivo, a feature frequently searched under terms like "PEG2 pharmacokinetics" and "improving drug bioavailability". This is particularly relevant for chronic conditions requiring sustained drug release, such as autoimmune diseases or certain cancers. Additionally, the compound's potential to cross the blood-brain barrier has sparked interest in neurodegenerative disease research, with queries like "Pomalidomide derivatives for Alzheimer's" gaining traction.

Quality control and analytical characterization of Pomalidomide-PEG2-Butyl Iodide are critical for its adoption in clinical settings. Techniques such as HPLC, mass spectrometry, and NMR are routinely employed to verify purity and structure, addressing search trends like "CAS 1835705-72-0 analytical methods". Regulatory compliance, including adherence to ICH guidelines, is another frequent topic, as evidenced by searches for "GMP synthesis of PEGylated drugs".

In summary, Pomalidomide-PEG2-Butyl Iodide (CAS No. 1835705-72-0) exemplifies the convergence of medicinal chemistry and bioconjugation technology. Its multifaceted applications—from ADCs to neurodegenerative therapies—coupled with ongoing research into its optimization, ensure its place as a compound of enduring scientific and therapeutic interest. As the demand for targeted and personalized medicine grows, so too will the exploration of this innovative molecule.